1-quinoxalin-2-yl-N-(3,4,5-trimethoxyphenyl)piperidine-3-carboxamide

• IUPAC Name: 1-quinoxalin-2-yl-N-(3,4,5-trimethoxyphenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H26N4O4/c1-29-19-11-16(12-20(30-2)22(19)31-3)25-23(28)15-7-6-10-27(14-15)21-13-24-17-8-4-5-9-18(17)26-21/h4-5,8-9,11-13,15H,6-7,10,14H2,1-3H3,(H,25,28)
• InChI Key: LKXMHOOYFFPHGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2CCCN(C2)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C23H26N4O4
• Molecular Weight: 422.5 g/mol

Description

Quinoxaline is a nitrogen-containing heterocyclic compound that has many pharmaceutical and industrial purposes. The compound you mentioned seems to be a derivative of quinoxaline, with additional functional groups such as a piperidine ring and a trimethoxyphenyl group. These groups could potentially alter the properties and biological activity of the base quinoxaline structure.

Molecular Structure Analysis

The molecular structure of quinoxaline derivatives can be characterized using various techniques such as FT-IR, 1H-NMR, 13C-NMR, X-Ray, and HRMS spectral analysis. These techniques can provide information on the functional groups present in the molecule and their arrangement.

Future Directions

The field of quinoxaline derivatives is a promising area of research, with potential applications in various areas of medicine. Future research could focus on synthesizing new derivatives and studying their properties and biological activity.